Cas no 651331-91-8 (Benzoic acid, 4-(2,2-difluoroethoxy)-2-hydroxy-, methyl ester)

Benzoic acid, 4-(2,2-difluoroethoxy)-2-hydroxy-, methyl ester structure
651331-91-8 structure
Product Name:Benzoic acid, 4-(2,2-difluoroethoxy)-2-hydroxy-, methyl ester
CAS No:651331-91-8
MF:C10H10F2O4
MW:232.180810451508
CID:405504
PubChem ID:9991524
Update Time:2025-04-19

Benzoic acid, 4-(2,2-difluoroethoxy)-2-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(2,2-difluoroethoxy)-2-hydroxy-, methyl ester
    • methyl 4-(2,2-difluoroethoxy)-2-hydroxybenzoate
    • DTXSID90433803
    • CYXSUWGYLXSXHZ-UHFFFAOYSA-N
    • SCHEMBL4407572
    • 651331-91-8
    • Inchi: 1S/C10H10F2O4/c1-15-10(14)7-3-2-6(4-8(7)13)16-5-9(11)12/h2-4,9,13H,5H2,1H3
    • InChI Key: CYXSUWGYLXSXHZ-UHFFFAOYSA-N
    • SMILES: FC(COC1C=CC(C(=O)OC)=C(C=1)O)F

Computed Properties

  • Exact Mass: 232.0547
  • Monoisotopic Mass: 232.05471512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
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